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Compound of Interest

Compound Name: Pinolenic Acid methyl ester

Cat. No.: B592400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the physicochemical properties of Pinolenic Acid
methyl ester, a polyunsaturated fatty acid of interest in various research and development

fields.

Core Physicochemical Data
Pinolenic Acid methyl ester is the methyl ester form of pinolenic acid, an omega-6 fatty acid

found in pine nuts. Its molecular characteristics are fundamental to its application in

experimental and developmental settings.

Molecular Weight and Formula
The molecular weight of Pinolenic Acid methyl ester has been determined to be 292.5 g/mol .

[1][2][3][4][5][6] This value is derived from its chemical formula, C19H32O2.[1][2][3][4][5][6] The

formula indicates a composition of 19 carbon atoms, 32 hydrogen atoms, and 2 oxygen atoms.

A detailed breakdown of the elemental composition and contribution to the overall molecular

weight is presented in the table below.
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Element Symbol
Atomic Mass
(amu)

Count
Total Mass
(amu)

Carbon C 12.011 19 228.209

Hydrogen H 1.008 32 32.256

Oxygen O 15.999 2 31.998

Total 292.463

Note: The formula weight is often presented as 292.5 for practical laboratory use.[1][2][3]

Experimental Considerations
While detailed experimental protocols are beyond the scope of this specific guide, it is crucial

for researchers to note the following properties when designing studies involving Pinolenic
Acid methyl ester:

Purity: Commercially available Pinolenic Acid methyl ester typically has a purity of ≥98%.

[1][2]

Formulation: It is commonly supplied as a solution in ethanol.[1][2]

Solubility: The compound is soluble in various organic solvents, including ethanol, DMSO,

and DMF.[1][4]

Molecular Structure and Logic
The calculation of the molecular weight is a fundamental concept derived from the compound's

elemental composition. The following diagram illustrates this logical relationship.
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Elemental contribution to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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